3,3-Dimethyl-1-[1-(2-pyrazol-1-ylethyl)pyrazole-3-carbonyl]piperidine-2-carbonitrile

• IUPAC Name: 3,3-dimethyl-1-[1-(2-pyrazol-1-ylethyl)pyrazole-3-carbonyl]piperidine-2-carbonitrile
• InChI: InChI=1S/C17H22N6O/c1-17(2)6-3-9-23(15(17)13-18)16(24)14-5-10-22(20-14)12-11-21-8-4-7-19-21/h4-5,7-8,10,15H,3,6,9,11-12H2,1-2H3
• InChI Key: XWSMEGQKZWVXIO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1C#N)C(=O)C2=NN(C=C2)CCN3C=CC=N3)C
• Molecular Formula: C17H22N6O
• Molecular Weight: 326.4 g/mol

Description

3,3-Dimethyl-1-[1-(2-pyrazol-1-ylethyl)pyrazole-3-carbonyl]piperidine-2-carbonitrile is a useful research compound. Its molecular formula is C17H22N6O and its molecular weight is 326.404. The purity is usually 95%.
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Scientific Research Applications

Novel Multicomponent Synthesis

Fahime Rahmani et al. (2018) reported an efficient synthesis method for pyridine-pyrimidines and their bis-derivatives using a three-component reaction catalyzed by triazine diphosphonium hydrogen sulfate ionic liquid supported on functionalized nanosilica. This synthesis method emphasizes the importance of novel catalytic systems in creating complex heterocyclic compounds with potential applications in medicinal chemistry and materials science (Rahmani et al., 2018).

Utility of Enaminonitriles in Heterocyclic Synthesis

A. Fadda et al. (2012) explored the use of enaminonitriles for synthesizing various heterocyclic compounds, including pyrazole, pyridine, and pyrimidine derivatives. This study showcases the versatility of enaminonitriles as precursors for synthesizing a wide range of heterocyclic compounds with potential pharmaceutical applications (Fadda et al., 2012).

Synthesis of Substituted Pyridine Derivatives

Jun Zhang et al. (2009) synthesized novel (1-acetyl-5-aryl-4,5-dihydro)-1H-pyrazole substituted pyridine derivatives from 3,5-diacetyl-2,6-dimethylpyridine. This research highlights the methods for synthesizing pyridine derivatives, which are crucial in developing drugs and materials with enhanced properties (Zhang et al., 2009).

Synthesis and Molecular Docking of Pyridine Derivatives

E. M. Flefel et al. (2018) prepared novel pyridine and fused pyridine derivatives, demonstrating their antimicrobial and antioxidant activities. The molecular docking screenings towards GlcN-6-P synthase indicate the potential of these compounds in designing inhibitors for specific enzymes, underscoring the intersection of synthetic chemistry and computational biology in drug discovery (Flefel et al., 2018).